Cas no 821767-16-2 (Methanone, 1H-indazol-3-yl[2-[(1H-pyrazol-4-ylmethyl)amino]phenyl]-)

• Product name: Methanone, 1H-indazol-3-yl[2-[(1H-pyrazol-4-ylmethyl)amino]phenyl]-
• CAS No: 821767-16-2
• MF: C₁₈H₁₅N₅O
• MW: 317.3446
• CID: 697649
• PubChem ID: 44577699

Methanone, 1H-indazol-3-yl[2-[(1H-pyrazol-4-ylmethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-indazol-3-yl[2-[(1H-pyrazol-4-ylmethyl)amino]phenyl]-
• 1H-indazol-3-yl-[2-(1H-pyrazol-4-ylmethylamino)phenyl]methanone
• (2-((1H-pyrazol-4-yl)methylamino)phenyl)(1H-indazol-3-yl)methanone
• BDBM50261905
• CHEMBL513838
• 821767-16-2
• (1H-Indazol-3-yl)(2-{[(1H-pyrazol-4-yl)methyl]amino}phenyl)methanone
• DTXSID50659542
• SCHEMBL6253495

• Inchi： InChI=1S/C18H15N5O/c24-18(17-13-5-1-4-8-16(13)22-23-17)14-6-2-3-7-15(14)19-9-12-10-20-21-11-12/h1-8,10-11,19H,9H2,(H,20,21)(H,22,23)
• InChI Key： QAXJYGDTHTZIQS-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=NN2)C(=O)C3=CC=CC=C3NCC4=CNN=C4

Computed Properties

• Exact Mass: 317.128
• Monoisotopic Mass: 317.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2
• XLogP3: 3.6